Cas no 1341039-59-5 (8-Fluoro-3-azabicyclo[3.2.1]octane)

• Product Name: 8-Fluoro-3-azabicyclo[3.2.1]octane
• CAS No: 1341039-59-5
• MF: C₇H₁₃ClFN
• MW: 165.636224508286
• MDL: MFCD26959142
• CID: 2195425
• PubChem ID: 112756684
• Update Time: 2025-05-23

8-Fluoro-3-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-3-azabicyclo[3.2.1]octane
• 8-Fluoro-3-azabicyclo[3.2.1]octane hydrochloride
• 1523618-19-0
• 1341039-59-5
• 8-Fluoro-3-azabicyclo[3.2.1]octane HCl
• CS-0059047
• SY318942
• P14105
• 8-Fluoro-3-azabicyclo[3.2.1]octanehydrochloride
• 8-fluoro-3-azabicyclo[3.2.1]octane;hydrochloride
• AS-51996
• MFCD26959142

• MDL： MFCD26959142
• Inchi： 1S/C7H12FN.ClH/c8-7-5-1-2-6(7)4-9-3-5;/h5-7,9H,1-4H2;1H
• InChI Key： SRCBWFGHBQWSKR-UHFFFAOYSA-N
• SMILES： Cl.FC1C2CNCC1CC2

Computed Properties

• Exact Mass: 165.0720553g/mol
• Monoisotopic Mass: 165.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 8-Fluoro-3-azabicyclo[3.2.1]octane

Introduction to 8-Fluoro-3-azabicyclo[3.2.1]octane (CAS No. 1341039-59-5)

8-Fluoro-3-azabicyclo[3.2.1]octane (CAS No. 1341039-59-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are characterized by their bicyclic ring system containing a nitrogen atom. The presence of a fluorine substituent at the 8-position adds to its chemical versatility and biological activity.

The 8-Fluoro-3-azabicyclo[3.2.1]octane molecule is of particular interest due to its potential as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Recent studies have explored its interactions with nicotinic acetylcholine receptors (nAChRs), which are implicated in a range of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. The ability of 8-Fluoro-3-azabicyclo[3.2.1]octane to modulate these receptors makes it a promising candidate for drug development.

In terms of its chemical structure, 8-Fluoro-3-azabicyclo[3.2.1]octane features a bicyclic ring system with an azabicyclo [3.2.1]octane core, where the nitrogen atom is located at the 3-position and the fluorine atom is at the 8-position. This arrangement provides the molecule with unique conformational flexibility and binding properties, which are crucial for its biological activity.

Recent research has also focused on the pharmacokinetic properties of 8-Fluoro-3-azabicyclo[3.2.1]octane. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration and long-term use in therapeutic settings. Its high bioavailability and low toxicity further enhance its potential as a drug candidate.

The therapeutic potential of 8-Fluoro-3-azabicyclo[3.2.1]octane has been explored in various preclinical models of neurological disorders. For instance, in animal models of Alzheimer's disease, 8-Fluoro-3-azabicyclo[3.2.1]octane has been shown to improve cognitive function and reduce neuroinflammation, suggesting its potential as a cognitive enhancer and neuroprotective agent.

In addition to its role in neurological disorders, 8-Fluoro-3-azabicyclo[3.2.1]octane has also been investigated for its potential in pain management and addiction treatment. Preclinical studies have demonstrated that it can modulate pain pathways and reduce addictive behaviors by interacting with specific receptor subtypes.

The synthesis of 8-Fluoro-3-azabicyclo[3.2.1]octane involves several steps, including the formation of the azabicyclic core and the introduction of the fluorine substituent at the 8-position. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of 8-Fluoro-3-azabicyclo[3.2.1]octane. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects, with initial results showing positive outcomes.

In conclusion, 8-Fluoro-3-azabicyclo[3.2.1]octane (CAS No. 1341039-59-5) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate key receptors involved in neurological disorders makes it a promising candidate for drug development, with ongoing research aimed at optimizing its use in clinical settings.